N-(2,6-dimethylphenyl)-4-(trifluoromethyl)benzamide

• Molecular Formula: C16H14F3NO
• Molecular Weight: 293.28 g/mol
• IUPAC Name: N-(2,6-dimethylphenyl)-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C16H14F3NO/c1-10-4-3-5-11(2)14(10)20-15(21)12-6-8-13(9-7-12)16(17,18)19/h3-9H,1-2H3,(H,20,21)
• InChI Key: SNDGWUHULNKTFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2=CC=C(C=C2)C(F)(F)F

Description

N-(2,6-dimethylphenyl)-4-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C16H14F3NO and its molecular weight is 293.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 25 g of 4-trifluoromethylbenzoyl chloride in tetrahydrofuran was added to 14.5 g of 2,6-dimethylaniline and 16.7 ml of triethylamine in tetrahydrofuran. The reaction was stirred at ambient temperature overnight, chilled, and filtered. The filtrate was evaporated in vacuo and the residue therefrom was dissolved in chloroform, washed sequentially with 1M hydrochloric acid, 1M sodium hydroxide, water, and a saturated sodium chloride solution, dried over sodium sulfate, filtered, and evaporated in vacuo. Crystallization from methanol provided the desired title product in 85% yield, m.p. 206-207° C.